![molecular formula C9H13ClN2 B1363431 5-Chloro-2-(isopropylamino)aniline CAS No. 89659-68-7](/img/structure/B1363431.png)
5-Chloro-2-(isopropylamino)aniline
Overview
Description
5-Chloro-2-(isopropylamino)aniline is a chemical compound with the molecular formula C9H13ClN2 and a molecular weight of 184.67 . It is also known by the IUPAC name 4-chloro-1-N-propan-2-ylbenzene-1,2-diamine .
Synthesis Analysis
The synthesis of this compound could potentially be achieved through a series of reactions starting from m-dichlorobenzene. The process involves nitrification to produce 2,4-dichloronitrobenzenes, followed by high-pressure amination . Another method involves chlorine-amine exchange from the corresponding 2,4-dichloronitrobenzene, using ammonia .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a chlorine atom and an isopropylamino group . The InChI Key for this compound is JZZYUYHBBMUCEY-UHFFFAOYSA-N .Scientific Research Applications
Chemical Reactivity Studies :
- 5-Chloro-2-(isopropylamino)aniline, a type of chlorinated aniline, has been studied for its reactivity with various chemical compounds. For example, reactions of 5-substituted-2, 3-dichloronaphthoquinones with aniline have been investigated, highlighting the effects of the 5-substituent on reactivity at the 2-and 3-positions of the molecule (Kasai et al., 1969).
Detection and Analysis :
- The compound's derivatives have been used in the development of fluorescent probes for detecting nerve agent mimics, showcasing its role in the fabrication of sensitive and selective detection systems (Huo et al., 2019).
- Additionally, it has been applied in methods for the rapid determination of aniline metabolites in various samples, demonstrating its utility in analytical chemistry (Orejuela & Silva, 2005).
Synthesis and Characterization :
- Studies have been conducted on the synthesis of new compounds using this compound, contributing to the development of novel chemicals and materials (Zhao et al., 2016).
Biological and Environmental Applications :
- Research has explored the application of this compound and its derivatives in biological and environmental contexts, such as examining their interactions with DNA or proteins, and assessing their impact on environmental systems (Penner & Early, 1972).
properties
IUPAC Name |
4-chloro-1-N-propan-2-ylbenzene-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13ClN2/c1-6(2)12-9-4-3-7(10)5-8(9)11/h3-6,12H,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZZYUYHBBMUCEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1=C(C=C(C=C1)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60370918 | |
Record name | 4-Chloro-N~1~-(propan-2-yl)benzene-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60370918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89659-68-7 | |
Record name | 4-Chloro-N~1~-(propan-2-yl)benzene-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60370918 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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